Cas no 5469-43-2 ((2E)-2-benzylbut-2-enedioic acid)

(2E)-2-benzylbut-2-enedioic acid structure
5469-43-2 structure
Product Name:(2E)-2-benzylbut-2-enedioic acid
CAS No:5469-43-2
MF:C11H10O4
MW:206.194703578949
CID:942580
PubChem ID:230422
Update Time:2025-04-19

(2E)-2-benzylbut-2-enedioic acid Chemical and Physical Properties

Names and Identifiers

    • (2E)-2-benzylbut-2-enedioic acid
    • (E)-2-benzylbut-2-enedioic acid
    • 2-benzylbut-2-enedioic acid
    • (E)-2-BENZYLFUMARIC ACID
    • AC1L5JHB
    • AG-F-90613
    • AG-J-13032
    • Benzylfumaric acid
    • Benzyl-fumarsaeure
    • Benzyl-trans-butendisaeure
    • benzyl-trans-butenedioic acid
    • CTK1H3905
    • CTK7I3675
    • Phenylmesaconsaeure
    • SureCN162763
    • 5469-43-2
    • DTXSID10282279
    • Inchi: 1S/C11H10O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,12,13)(H,14,15)
    • InChI Key: PGHYAIXOPQQRJA-UHFFFAOYSA-N
    • SMILES: OC(C(=CC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 206.0579
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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